Cas no 2124-57-4 (Menaquinone-7)

Menaquinone-7 (MK-7) is a long-chain vitamin K2 homolog, primarily produced via bacterial fermentation. It plays a critical role in calcium metabolism, supporting bone health and cardiovascular function by activating osteocalcin and matrix Gla protein. MK-7 exhibits superior bioavailability and a longer half-life compared to shorter-chain vitamin K forms, ensuring sustained physiological activity. Its stability and efficacy make it suitable for dietary supplements and functional food applications. As a naturally derived compound, MK-7 is often preferred in formulations targeting bone density improvement and arterial calcification prevention. Rigorous quality control ensures high purity and compliance with regulatory standards for human consumption.
Menaquinone-7 structure
Menaquinone-7 structure
Product Name:Menaquinone-7
CAS No:2124-57-4
MF:C46H64O2
MW:648.999174118042
MDL:MFCD06200757
CID:42494
PubChem ID:5287554
Update Time:2025-05-22

Menaquinone-7 Chemical and Physical Properties

Names and Identifiers

    • Vitamin K2(35)
    • Menlaquinone 7
    • Vitamin MK 7
    • MK-7
    • (all-E)-2-(3,7,11,15,19,23,27-Heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-3-methyl-1,4-naphthalenedione
    • 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaenyl]-3-methylnaphthalene-1,4-dione
    • Menaquinone 7
    • Menaquinone 7, Synth
    • MENAQUINONE 7, SYNTHETIC
    • 2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl)-3-methylnaphthalene-1,4-dione
    • 2-methyl-3-all-trans-farnesyl digeranyl-1,4-naphthoquinone
    • Menaquinone K7
    • Vitamin K2 MK-7
    • (all-E)–2-(3,7,11,15,19,23,27-Heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-3-methyl-1,4-naphthalenedione
    • Vitamin K2-(MK-7)
    • Menaquinone-7
    • Menaquinone 7, Synthetic (90%)
    • 1,4-Naphthalenedione, 2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-3-methyl-, (all-E)-
    • MENAQUINONE-7 [USP-RS]
    • NS00072810
    • HSDB 1040
    • AKOS027326821
    • MENAQUINONE-7 [INCI]
    • Menaquinone K
    • 2124-57-4
    • CHEMBL1230575
    • AS-78195
    • 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl]-3-methylnaphthalene-1,4-dione
    • J-013950
    • 8427BML8NY
    • 1,4-Naphthalenedione, 2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosahept-aenyl)-3-methyl-, (all-E)-
    • MFCD06200757
    • DB13075
    • 2-Methyl-3-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptenyl)-1,4-naphthoquinone
    • HY-112499
    • Vitamin MK-7
    • MENAQUINONE 7 [HSDB]
    • Menakinon 7
    • Q27120546
    • 1,4-NAPHTHOQUINONE, 2-(3,7,11,15,19,23,27-HEPTAMETHYL-2,6,10,14,18,22,26-OCTACOSAHEPTAENYL)-3-METHYL-, (ALL-E)-
    • Vitamin K2-7;Vitamin K2(35);Vitamin MK-7
    • menaquinone(7)
    • Menaquinone MK-7
    • MENAQUINONE-7 [DSC]
    • AC-36642
    • 13425-62-2
    • (All-ee)-2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-3-methyl-1,4-naphthalenedione
    • CS-0046153
    • 1,4-NAPHTHALENEDIONE, 2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-HEPTAMETHYL-2,6,10,14,18,22,26-OCTACOSAHEPTAENYL)-3-METHYL-
    • MENAQUINONE-7 [WHO-DD]
    • 1,4-Naphthoquinone, 2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosahept-aenyl)-3-methyl-, (all-E)-
    • 2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaenyl)-3-methylnaphthalene-1,4-dione
    • (all-E)-2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosahept-aenyl)-3-methyl-1,4-naphthoquinone
    • MENAQUINONE 7 [MI]
    • Vitamin K2 Menaquinone-7 (MK-7)
    • Mk7
    • UNII-8427BML8NY
    • trans-menaquinone 7
    • DTXSID801317474
    • SCHEMBL436068
    • 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-Heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl]-3-methylnaphthoquinone #
    • Vitamin MK-7Vitamin K2-7
    • CHEBI:44245
    • Vitamin K2-7
    • Vitamin K2 (MK-7)
    • 1ST1597
    • DA-68610
    • MDL: MFCD06200757
    • Inchi: 1S/C46H64O2/c1-34(2)18-12-19-35(3)20-13-21-36(4)22-14-23-37(5)24-15-25-38(6)26-16-27-39(7)28-17-29-40(8)32-33-42-41(9)45(47)43-30-10-11-31-44(43)46(42)48/h10-11,18,20,22,24,26,28,30-32H,12-17,19,21,23,25,27,29,33H2,1-9H3/b35-20+,36-22+,37-24+,38-26+,39-28+,40-32+
    • InChI Key: RAKQPZMEYJZGPI-LJWNYQGCSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

  • Exact Mass: 648.49100
  • Monoisotopic Mass: 648.491
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 20
  • Complexity: 1310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 6
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 27
  • XLogP3: nothing
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.961
  • Melting Point: 54ºC
  • Boiling Point: bp0.0002 200° (some dec)
  • Flash Point: 254.9±29.9 °C
  • Refractive Index: 1.532
  • PSA: 34.14000
  • LogP: 14.09740
  • Solubility: Not determined
  • Color/Form: 100 μg/mL in acetonitrile

Menaquinone-7 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1381119-3X50MG
Menaquinone-7
2124-57-4
3x50mg
¥3377.36 2024-12-22
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PHR2363-3X75MG
Menaquinone-7
2124-57-4
3x75mg
¥6324.82 2024-12-25
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
V-044-1ML
Menaquinone-7
2124-57-4 100 μg/mL in acetonitrile, certified reference material, Cerilliant
1ML
1542.1 2021-05-14
TRC
M218600-1mg
Menaquinone 7, Synthetic (90%)
2124-57-4
1mg
$ 63.00 2023-09-07
TRC
M218600-5mg
Menaquinone 7, Synthetic (90%)
2124-57-4
5mg
$115.00 2023-05-18
TRC
M218600-10mg
Menaquinone 7, Synthetic (90%)
2124-57-4
10mg
$ 181.00 2023-09-07
TRC
M218600-50mg
Menaquinone 7, Synthetic (90%)
2124-57-4
50mg
$ 339.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce49238-5mg
Menaquinone-7 (Vitamin K2-7)
2124-57-4 98%
5mg
¥891.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce49238-10mg
Menaquinone-7 (Vitamin K2-7)
2124-57-4 98%
10mg
¥1248.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce49238-50mg
Menaquinone-7 (Vitamin K2-7)
2124-57-4 98%
50mg
¥2584.00 2023-09-08

Menaquinone-7 Production Method

Menaquinone-7 Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2124-57-4)Menaquinone 7
Order Number:sfd15965
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2124-57-4)Menaquinone-7
Order Number:A1199699
Stock Status:in Stock
Quantity:100mg/250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:40
Price ($):162.0/273.0/716.0/2506.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2124-57-4)Menaquinone 7
Order Number:LE3524;LE18949
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Menaquinone-7

Comprehensive Guide to Menaquinone-7 (CAS No. 2124-57-4): Benefits, Applications, and Research Insights

Menaquinone-7 (MK-7), with the CAS number 2124-57-4, is a naturally occurring form of vitamin K2 that has garnered significant attention in recent years due to its critical role in bone and cardiovascular health. Unlike its counterpart, vitamin K1 (phylloquinone), which is primarily involved in blood clotting, MK-7 excels in activating proteins that regulate calcium metabolism. This unique property makes it a standout ingredient in dietary supplements and functional foods. As consumers increasingly prioritize holistic wellness, searches for terms like "best vitamin K2 supplement" or "MK-7 benefits for heart health" have surged, reflecting growing demand for evidence-based nutraceuticals.

The science behind Menaquinone-7 reveals its superiority in bioavailability and half-life compared to other vitamin K2 variants. Derived from fermented soybeans (natto) or bacterial synthesis, MK-7 remains active in the bloodstream for up to 72 hours, ensuring sustained physiological effects. Recent studies highlight its ability to synergize with vitamin D3, a combination often searched as "vitamin D3 and K2 synergy," to optimize bone mineral density and arterial flexibility. This synergy addresses two major public health concerns: osteoporosis and atherosclerosis, making MK-7 a focal point in preventive healthcare strategies.

In the realm of nutraceutical innovation, Menaquinone-7 (CAS 2124-57-4) is increasingly formulated into gummies, softgels, and even plant-based dairy alternatives. Market trends show rising queries for "vegan vitamin K2 sources" and "MK-7 dosage for anti-aging," indicating consumer interest in sustainable and longevity-focused applications. Clinical trials underscore its potential in mitigating age-related conditions, with particular emphasis on its role in activating matrix Gla protein (MGP)—a potent inhibitor of vascular calcification. Such findings position MK-7 as a versatile compound bridging nutrition and clinical science.

Quality considerations for Menaquinone-7 products are paramount, as evidenced by frequent searches for "how to choose high-purity MK-7." The compound’s stability varies depending on production methods, with all-trans configuration (the bioactive form) being the gold standard. Regulatory bodies like the EFSA and FDA have approved specific health claims regarding MK-7's contribution to normal bone maintenance, further validating its therapeutic profile. Manufacturers now employ advanced chromatography techniques to ensure compliance with pharmacopeial standards, catering to discerning buyers who prioritize third-party testing.

Emerging research explores Menaquinone-7's (CAS 2124-57-4) extrapulmonary roles, including neuroprotection and glucose metabolism modulation. These frontiers align with trending topics like "gut-brain axis nutrients" and "metabolic syndrome management," expanding MK-7's relevance beyond traditional applications. Notably, its fermentation-derived production resonates with the clean-label movement, appealing to consumers seeking minimally processed supplements. As genomic research advances, personalized nutrition may soon leverage MK-7 polymorphisms to tailor interventions for optimal vitamin K status.

In conclusion, Menaquinone-7 stands at the intersection of tradition and cutting-edge science. From its roots in Japanese natto to modern clinical validations, this molecule exemplifies how targeted nutrition can address contemporary health challenges. With ongoing investigations into its pleiotropic effects and sustainable production methods, MK-7 (CAS 2124-57-4) continues to redefine preventive medicine—one enzymatic activation at a time.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2124-57-4)Menaquinone 7
sfd15965
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:2124-57-4)Menaquinone-7
A1199699
Purity:99%/99%/99%/99%
Quantity:100mg/250mg/1g/5g
Price ($):162.0/273.0/716.0/2506.0
Email